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Compound of Interest

Compound Name: Tris(3-methoxyphenyl)phosphine

Cat. No.: B1295295

For Immediate Implementation: This guide provides critical safety and logistical information for
researchers, scientists, and drug development professionals handling Tris(3-
methoxyphenyl)phosphine. Adherence to these protocols is essential for ensuring personal
safety and maintaining a secure laboratory environment.

Tris(3-methoxyphenyl)phosphine is a chemical compound that requires careful handling due
to its potential health hazards. It is harmful if swallowed, causes skin and serious eye irritation,
and may cause respiratory irritation.[1][2][3] The following procedures outline the necessary
personal protective equipment (PPE), emergency first aid, and operational plans for safe use
and disposal.

Hazard and Exposure Data

A summary of the key hazard classifications and exposure information for Tris(3-
methoxyphenyl)phosphine is provided in the table below for quick reference.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification

H302: Harmful if

Acute Oral Toxicity GHSO07 Warning

swallowed[1]

. o i H315: Causes skin

Skin Irritation GHSO07 Warning o

irritation[2][3]

o ] H319: Causes serious

Eye Irritation GHSO07 Warning o

eye irritation[2][3]
Specific target organ H335: May cause
toxicity — single GHSO07 Warning respiratory irritation[2]
exposure [3]

Personal Protective Equipment (PPE) Protocol

When handling Tris(3-methoxyphenyl)phosphine, a comprehensive PPE strategy is
mandatory to prevent exposure. The following equipment must be worn at all times.

1. Eye and Face Protection:

o Always wear approved safety glasses with side shields or chemical safety goggles.[4]
« If there is a splash hazard, a face shield should be worn in addition to goggles.

2. Skin Protection:

» Gloves: Wear chemical-resistant gloves.[4][5] Nitrile or butyl rubber gloves are generally
recommended for handling organophosphorus compounds.[6] Always inspect gloves for
tears or holes before use and remove them with care to avoid skin contamination.[1][7]

o Protective Clothing: A lab coat or chemical-resistant apron must be worn to protect against
skin contact.[4][8] For tasks with a higher risk of contamination, disposable coveralls are

recommended.

3. Respiratory Protection:
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e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation of dust or vapors.[3][4]

 If a fume hood is not available or if dust formation is likely, a NIOSH/MSHA-approved
respirator should be worn.[4][8] The use of respirators requires adherence to a formal
respiratory protection program.[4]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Immediately rinse with plenty of water for at
least 15 minutes, including under the eyelids.[1]

Eye Contact [71[8] Remove contact lenses if present and
easy to do so.[1][8] Seek immediate medical
attention.[1][7][8]

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes.[1][7][8] Get medical attention if

Skin Contact

irritation persists.[1][7][8]

Move the person to fresh air.[1][7][8] If breathing

is difficult, give oxygen. If not breathing, give

Inhalation o o _ _
artificial respiration.[7][8] Seek immediate
medical attention.[1][7][8]
Clean mouth with water and drink plenty of
) water afterwards.[1] Do NOT induce vomiting.[9]
Ingestion

Call a physician or poison control center
immediately.[1][7][8]

Operational and Disposal Plans

Handling and Storage:

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3][8]
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e Wash hands and any exposed skin thoroughly after handling.[1][8]
e Do not eat, drink, or smoke when using this product.[1][8]

o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1][4][8] Keep away
from heat and direct sunlight.[4]

Spill Management Workflow:

The following diagram outlines the step-by-step procedure for managing a spill of Tris(3-
methoxyphenyl)phosphine.
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Initial Response & Assessment

Spill Occurs

Warn others in the area

Assess spill size and risk

linor Spill

=

Cleanup Procedure

Don appropriate PPE

Contain spill with absorbent material
(vermiculite, sand)

Sweep up and shovel into a
suitable, labeled container

Decontaminate spill area with
soap and water

Disposal
A/

Major Spill

Dispose of contaminated materials
as hazardous waste

Y

Evacuate the area and
contact emergency services

Procedure Complete p i Rttt :

Click to download full resolution via product page

Complete incident report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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